Cas no 176907-25-8 (5-(Hydroxymethyl)-1-naphthalenecarbonitrile)

• Product Name: 5-(Hydroxymethyl)-1-naphthalenecarbonitrile
• CAS No: 176907-25-8
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 4935671
• Update Time: 2025-06-14

5-(Hydroxymethyl)-1-naphthalenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-1-naphthalenecarbonitrile
• 1-Cyanonaphthalene-5-methanol
• 5-(hydroxymethyl)naphthalene-1-carbonitrile
• 5-(Hydroxymethyl)-1-naphthalenecarbonitrile

• Inchi： 1S/C12H9NO/c13-7-9-3-1-6-12-10(8-14)4-2-5-11(9)12/h1-6,14H,8H2
• InChI Key： SMXIVXWOAGROIW-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C2C(C#N)=CC=CC2=1

Computed Properties

• Exact Mass: 183.068
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44

Additional information on 5-(Hydroxymethyl)-1-naphthalenecarbonitrile

Comprehensive Overview of 5-(Hydroxymethyl)-1-naphthalenecarbonitrile (CAS No. 176907-25-8): Properties, Applications, and Industry Insights

5-(Hydroxymethyl)-1-naphthalenecarbonitrile (CAS 176907-25-8) is a specialized organic compound with a unique molecular structure combining a naphthalene backbone, a hydroxymethyl group, and a nitrile functionality. This compound has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis due to its versatile reactivity. The presence of both hydroxymethyl and nitrile groups enables diverse chemical modifications, making it a valuable intermediate for drug discovery and advanced material development.

In recent years, the demand for naphthalene derivatives like 5-(Hydroxymethyl)-1-naphthalenecarbonitrile has surged, driven by their applications in fluorescent probes and organic electronics. Researchers are particularly interested in its potential as a building block for OLED materials, where its conjugated system enhances luminescence efficiency. Additionally, its biocompatibility profile has sparked investigations into its use in bioimaging and targeted drug delivery systems, aligning with the growing focus on precision medicine.

The synthesis of CAS 176907-25-8 typically involves multi-step organic reactions, including Friedel-Crafts acylation and selective hydroxymethylation. Advanced purification techniques such as column chromatography ensure high purity (>98%), critical for research-grade applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, while HPLC monitors batch-to-batch consistency—a key concern for industrial buyers.

From an industrial perspective, 5-(Hydroxymethyl)-1-naphthalenecarbonitrile addresses several market trends: the shift toward sustainable chemistry (its derivatives show promise in green catalysts), the rise of high-performance polymers, and the need for multifunctional intermediates in agrochemicals. Notably, its thermal stability (decomposition point >250°C) makes it suitable for high-temperature applications, a frequently searched topic in material science forums.

Regulatory compliance is another critical aspect. While 176907-25-8 isn’t classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper handling guidelines emphasize PPE usage and ventilation control—topics often queried by laboratory personnel. Storage recommendations (2-8°C under inert atmosphere) and shelf-life data (typically 24 months) are frequently requested by procurement specialists.

Emerging research explores the compound’s role in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), areas dominating academic literature. Its π-conjugated system facilitates charge transport, relevant for energy storage solutions—a hot topic given the global push for renewable energy technologies. Patent analyses reveal increasing filings involving this compound, particularly in photocatalysis and sensor development.

For quality assurance, suppliers often provide COA (Certificate of Analysis) detailing parameters like residual solvents and heavy metal content. These metrics are crucial for buyers in regulated industries, reflecting the compound’s alignment with ICH guidelines—a common search term among quality control professionals.

In conclusion, 5-(Hydroxymethyl)-1-naphthalenecarbonitrile exemplifies the intersection of structural versatility and application diversity in modern chemistry. Its relevance spans from academic research to industrial-scale production, addressing contemporary challenges in material innovation and life sciences. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation technologies.